(E)-4-(N,N-diethylsulfamoyl)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C20H23N3O4S2/c1-5-23(6-2)29(25,26)16-10-7-14(8-11-16)19(24)21-20-22(3)17-12-9-15(27-4)13-18(17)28-20/h7-13H,5-6H2,1-4H3
• InChI Key: FQJBFQNKIZPPHG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)OC)C
• Molecular Formula: C20H23N3O4S2
• Molecular Weight: 433.5 g/mol
• CAS No.: 850781-86-1

Description

(E)-4-(N,N-diethylsulfamoyl)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C20H23N3O4S2 and its molecular weight is 433.54. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A study on the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base has revealed significant photophysical and photochemical properties. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers for the treatment of cancer in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Biological Activity

Another research effort focused on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, which showed significant COX-2 inhibitory activity, along with analgesic and anti-inflammatory properties. This study highlights the potential of these compounds in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Electrophysiological Activity

Research on N-substituted imidazolylbenzamides and benzene-sulfonamides has shown that these compounds exhibit significant potency in in vitro Purkinje fiber assays, comparable to known class III agents, suggesting their potential as selective class III agents for cardiac electrophysiological activity (Morgan et al., 1990).

Antimicrobial Activity

A study on benzamide derivatives bearing different bioactive moieties has shown significant in vitro antibacterial and antifungal activities. These findings underscore the antimicrobial potential of benzamide derivatives, offering insights into their applicability in addressing microbial resistance (Priya et al., 2006).

Fluorescence Sensing

Benzimidazole and benzothiazole conjugated Schiff bases have been reported as fluorescent sensors for Al3+ and Zn2+, demonstrating good sensitivity and selectivity. These compounds' ability to detect these ions highlights their application in environmental and biological monitoring (Suman et al., 2019).